(S)-5,5-Dimethylhexan-2-amine

• Molecular Formula: C8H19N
• Molecular Weight: 129.24 g/mol
• IUPAC Name: (2S)-5,5-dimethylhexan-2-amine
• InChI: InChI=1S/C8H19N/c1-7(9)5-6-8(2,3)4/h7H,5-6,9H2,1-4H3/t7-/m0/s1
• InChI Key: DRVYQZPUPGQDQY-ZETCQYMHSA-N
• Isomeric SMILES: C[C@@H](CCC(C)(C)C)N
• Canonical SMILES: CC(CCC(C)(C)C)N

Description

(S)-5,5-Dimethylhexan-2-amine is a chiral aliphatic amine characterized by its branched hexane backbone, with two methyl groups at the 5th carbon and an (S)-configuration at the 2nd carbon. The compound is marketed as a synthetic building block (Ref: 3D-KLB40475) with pricing tiers reflecting its use in specialized research or industrial applications (50 mg: €735; 500 mg: €2,077) . Its aliphatic structure and steric hindrance from the dimethyl groups influence its physical properties, such as lipophilicity and solubility, making it distinct from aromatic or fluorinated analogs.

Preparation Methods

Synthetic Routes: While specific synthetic routes for (S)-5,5-dimethylhexan-2-amine are not widely documented, it can be prepared through reductive amination of the corresponding ketone or aldehyde precursor using an amine source (e.g., methylamine) and a reducing agent (e.g., sodium borohydride).

Industrial Production: Industrial-scale production methods may involve variations of the reductive amination process, optimized for efficiency and yield.

Chemical Reactions Analysis

Reactions: (S)-5,5-Dimethylhexan-2-amine can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products formed depend on the reaction conditions and reagents used.

Scientific Research Applications

Chemistry: (S)-5,5-Dimethylhexan-2-amine may serve as a building block in organic synthesis.

Biology and Medicine: Its derivatives could be investigated for potential pharmacological activities, such as receptor binding or enzyme inhibition.

Industry: It might find applications in the synthesis of specialty chemicals or pharmaceutical intermediates.

Mechanism of Action

• The exact mechanism by which (S)-5,5-dimethylhexan-2-amine exerts its effects would depend on its specific interactions with biological targets. Further research is needed to elucidate this.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares (S)-5,5-Dimethylhexan-2-amine with structurally related amines and acetamides, focusing on structural features, synthetic roles, and applications.

Structural and Functional Comparison

Compound Name	Key Structural Features	Stereochemistry	Price (50 mg)	Applications/Notes
(S)-5,5-Dimethylhexan-2-amine	Aliphatic, branched (C5 dimethyl groups)	(S)-configuration	€735	Building block for asymmetric synthesis
2-(6-Fluoropyridin-2-yl)ethan-1-amine	Aromatic (pyridinyl), fluorinated substituent	Not specified	€728	Potential pharmaceutical intermediate
2-(3-Fluoro-4-phenoxyphenyl)ethan-1-amine	Aromatic (phenoxyphenyl), fluorinated	Not specified	€529	Controlled substance; likely bioactive
N-[(2S,3S,5S)-5-Amino-3-hydroxy-1,6-diphenylhexan-2-yl]-2-(2,6-dimethylphenoxy)acetamide	Complex acetamide, multiple stereocenters	(2S,3S,5S)-configuration	N/A	Pharmaceutical candidate (e.g., antimicrobial or antiviral)

Key Observations:

• Structural Diversity : (S)-5,5-Dimethylhexan-2-amine is purely aliphatic, whereas fluorinated analogs (e.g., 2-(6-Fluoropyridin-2-yl)ethan-1-amine) incorporate aromatic rings and electronegative fluorine atoms, enhancing metabolic stability and binding affinity in drug design .
• In contrast, fluorinated analogs benefit from fluorine’s electron-withdrawing effects, which can modulate pKa and reactivity .
• Stereochemical Complexity : The acetamide derivatives (e.g., compounds f, g, h in ) exhibit multiple stereocenters, making them pharmacologically relevant but synthetically challenging compared to the simpler chiral center in (S)-5,5-Dimethylhexan-2-amine .

Pharmacological and Industrial Relevance

• (S)-5,5-Dimethylhexan-2-amine : Primarily a research chemical, its value lies in chirality for producing enantiopure pharmaceuticals or agrochemicals.
• Aromatic/Fluorinated Amines: Fluorine’s role in improving pharmacokinetics makes these compounds candidates for CNS drugs or antivirals. The controlled status of 2-(3-Fluoro-4-phenoxyphenyl)ethan-1-amine suggests regulated bioactivity .
• Acetamides : Their complexity aligns with late-stage intermediates in API synthesis, where stereochemical precision is critical for efficacy .